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Abstract

Hydramicromelin D is a naturally occurring coumarin isolated from the plant Micromelum
integerrimum. This document provides a comprehensive technical summary of
Hydramicromelin D, including its chemical properties, isolation, and currently understood
biological activity. All available quantitative data is presented in tabular format, and detailed
experimental methodologies are provided for key cited procedures. Visual diagrams illustrating
the isolation and screening workflow are also included to facilitate a deeper understanding of
the research process.

Introduction

Hydramicromelin D (CAS No. 1623437-86-4) is a prenylated coumarin, a class of secondary
metabolites known for a wide range of biological activities. It was first isolated from the leaves
of Micromelum integerrimum, a plant species belonging to the Rutaceae family, which is found
in South and Southeast Asia.[1] Plants of the Micromelum genus are known sources of various
bioactive compounds, including other coumarins and carbazole alkaloids, which have
demonstrated anti-inflammatory, antibacterial, and anticancer properties in various studies.[2]
[3][4] This guide focuses specifically on the technical details available for Hydramicromelin D.

Chemical Properties
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Hydramicromelin D is characterized by a coumarin core structure with a complex side chain.
Its chemical properties are summarized in the table below.

Property Value Reference
CAS Number 1623437-86-4 N/A
Molecular Formula C15H1407 [1]
Molecular Weight 306.27 g/mol [1]

6-[(2R,3S,4S)-3,4-dihydroxy-4-
IUPAC Name methyl-5-oxooxolan-2-yl]-7- N/A

methoxychromen-2-one

Synonyms Not available N/A
) >98% (as commercially
Purity ) N/A
available)
Appearance White powder N/A

Biological Activity and Quantitative Data

The biological activity of Hydramicromelin D has been evaluated in the context of cytotoxicity.
A study investigating compounds isolated from Micromelum integerrimum assessed their
effects on the human colon cancer cell line, HCT116.

Assay Cell Line Result Concentration Reference

Cytotoxicity HCT116 Inactive 50 uM [5]

To date, this is the only specific quantitative biological data available for Hydramicromelin D in
the reviewed literature. While other compounds from Micromelum integerrimum have shown a
range of biological effects, no further studies have been published detailing the specific
mechanism of action or other biological activities of Hydramicromelin D.

Experimental Protocols
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Isolation and Structure Elucidation of Hydramicromelin
D

The following protocol is based on the methodology described for the isolation of coumarins
from Micromelum integerrimum.[1]

o Extraction: The air-dried and powdered leaves of Micromelum integerrimum are extracted
with ethyl acetate (EtOAc) at room temperature. The solvent is then removed under reduced
pressure to yield a crude extract.

o Chromatographic Separation: The crude extract is subjected to column chromatography on
silica gel. The column is eluted with a gradient of solvents, typically starting with hexane and
gradually increasing the polarity with ethyl acetate.

» Fractionation: Fractions are collected and monitored by thin-layer chromatography (TLC).
Fractions containing compounds with similar TLC profiles are pooled.

 Purification: The fractions containing Hydramicromelin D are further purified by repeated
column chromatography and preparative TLC until a pure compound is obtained.

 Structure Elucidation: The structure of the isolated compound is determined using a
combination of spectroscopic techniques:

o UV Spectroscopy: To identify the chromophore system.
o Infrared (IR) Spectroscopy: To identify functional groups.

o Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H and 13C) and 2D (COSY,
HSQC, HMBC) NMR experiments are used to determine the connectivity of atoms.

o High-Resolution Time-of-Flight Mass Spectrometry (HR-TOF-MS): To determine the exact
mass and molecular formula.

Cytotoxicity Assay against HCT116 Cells

The following is a generalized protocol for assessing the cytotoxicity of a compound against the
HCT116 human colon cancer cell line, based on standard methodologies.[6][7]
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e Cell Culture: HCT116 cells are cultured in an appropriate medium (e.g., McCoy's 5A)
supplemented with fetal bovine serum (FBS) and antibiotics, and maintained in a humidified
incubator at 37°C with 5% COs-.

o Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to
adhere overnight.

o Compound Treatment: Hydramicromelin D is dissolved in a suitable solvent (e.g., DMSO)
and then diluted to the final concentration (50 uM) in the cell culture medium. The cells are
then treated with the compound. A vehicle control (medium with DMSO) is also included.

 Incubation: The treated cells are incubated for a specified period, typically 48 or 72 hours.

 Viability Assessment: Cell viability is determined using a colorimetric assay, such as the MTT
or MTS assay. This involves adding the reagent to the wells and incubating for a short
period. The absorbance is then measured using a microplate reader.

o Data Analysis: The percentage of cell viability is calculated relative to the vehicle control. A
compound is considered inactive if it does not significantly reduce cell viability at the tested
concentration.

Visualizations

The following diagrams illustrate the general workflow for the isolation and biological screening
of Hydramicromelin D.
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Caption: General workflow for the isolation and evaluation of Hydramicromelin D.
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Conclusion

Hydramicromelin D is a well-characterized coumarin from Micromelum integerrimum. While its
chemical structure has been fully elucidated, current biological data is limited to a report of its
inactivity as a cytotoxic agent against the HCT116 human colon cancer cell line at a
concentration of 50 uM. Further research is required to explore other potential biological
activities and to determine if it contributes to the traditional medicinal uses of Micromelum
integerrimum. The detailed protocols and data presented in this guide serve as a foundation for
future investigations into this natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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